5-Cyclopropoxy-3-nitropyridin-2-amine

• Molecular Formula: C8H9N3O3
• Molecular Weight: 195.18 g/mol
• IUPAC Name: 5-cyclopropyloxy-3-nitropyridin-2-amine
• InChI: InChI=1S/C8H9N3O3/c9-8-7(11(12)13)3-6(4-10-8)14-5-1-2-5/h3-5H,1-2H2,(H2,9,10)
• InChI Key: LVNPOVGJWSWWIW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(N=C2)N)[N+](=O)[O-]

Description

5-Cyclopropoxy-3-nitropyridin-2-amine is a chemical compound featuring a nitropyridine core substituted with a cyclopropoxy group and an amine functionality. The amine group is a key molecular feature that influences the compound's basicity, nucleophilicity, and hydrogen bonding potential, making it a versatile intermediate for further synthetic manipulation . Compounds with the 3-nitropyridin-2-amine scaffold are recognized as valuable building blocks in medicinal and organic chemistry. Research Applications: This compound serves as a key synthetic intermediate in pharmaceutical research. Its structure is analogous to other nitropyridine amines used in the development of potent inhibitors for central nervous system targets . For instance, similar compounds are utilized in the synthesis of advanced molecules that act as transmembrane AMPA receptor regulatory protein (TARP γ-8) antagonists . These antagonists are promising candidates for the treatment of neurological disorders such as epilepsy and schizophrenia, without the side effects associated with broad-spectrum AMPAR blockers . The nitropyridine scaffold is also prevalent in the synthesis of other bioactive molecules and heterocyclic compounds, including benzothiazolone and indazole derivatives . Usage and Handling: As with many research chemicals, proper safety precautions should be followed. Refer to the associated Safety Data Sheet (SDS) for detailed handling and disposal information. This product is strictly For Research Use Only. It is not intended for diagnostic or therapeutic applications, nor for human use.

Preparation Methods

Mechanistic Insights

• N-Nitropyridinium Intermediate : Pyridine reacts with N₂O₅ to form an N-nitropyridinium ion, which undergoes rearrangement via a sigmatropic shift to yield 3-nitropyridine.
• Role of SO₂ : Quenching the reaction with aqueous SO₂/HSO₃⁻ generates dihydropyridine sulfonic acids (e.g., compounds 2 and 3 in Scheme 1 of), which facilitate nitro group migration.

Substituted Pyridine Nitration

For 5-cyclopropoxy-2-chloropyridine (a hypothetical precursor), nitration would likely occur at position 3 due to the directing effects of the cyclopropoxy (para/meta-directing) and chloro (meta-directing) groups. Bakke’s data (Table 1) show that 4-substituted pyridines (e.g., 4-methylpyridine) yield 70% 3-nitro products under Method A (N₂O₅/SO₂). Extrapolating this, 5-cyclopropoxy-2-chloropyridine could achieve comparable yields (Table 1).

Table 1: Hypothetical Nitration Yields for Substituted Pyridines

Starting Material	Product	Yield (%)
5-Cyclopropoxy-2-chloropyridine	5-Cyclopropoxy-2-chloro-3-nitropyridine	~65
4-Methylpyridine	4-Methyl-3-nitropyridine	70

Introduction of the Cyclopropoxy Group

The cyclopropoxy moiety at position 5 can be introduced via nucleophilic aromatic substitution (SNAr) or transition metal-catalyzed coupling.

Nucleophilic Aromatic Substitution

• Precursor : 5-Bromo-2-chloro-3-nitropyridine.
• Reagents : Cyclopropanolate ion (generated from cyclopropanol and a strong base like NaH).
• Conditions : Heating in a polar aprotic solvent (e.g., DMF) at 80–100°C.
• Challenges : The nitro group at position 3 deactivates the ring, necessitating harsh conditions or catalytic assistance.

Copper-Catalyzed Coupling

A Ullmann-type reaction using CuI and a diamine ligand (e.g., ethylenediamine) could facilitate coupling between 5-bromo-3-nitropyridine and cyclopropanol. This method is advantageous for electron-deficient aryl halides.

Amination at Position 2

The amine group at position 2 can be introduced via:

Buchwald-Hartwig Amination

• Precursor : 2-Chloro-5-cyclopropoxy-3-nitropyridine.
• Catalyst : Palladium (e.g., Pd(OAc)₂) with a ligand (Xantphos).
• Conditions : Ammonia source (e.g., NH₃ in dioxane), 80–100°C.
• Yield : Estimated 50–70% based on analogous reactions.

Integrated Synthetic Route

A plausible sequence for synthesizing 5-cyclopropoxy-3-nitropyridin-2-amine is:

• Nitration :
  • Start with 2-chloro-5-bromopyridine.
  • Nitrate using N₂O₅/SO₂ to yield 2-chloro-5-bromo-3-nitropyridine.
• Cyclopropoxy Introduction :
  • Perform Cu-catalyzed coupling with cyclopropanol to replace bromine at position 5.
• Amination :
  • Use Buchwald-Hartwig conditions to substitute chlorine at position 2 with NH₂.

Key Challenges :

• Regioselectivity : Ensuring nitration occurs exclusively at position 3.
• Functional Group Compatibility : The nitro group must remain stable during cyclopropoxy introduction and amination.

Alternative Pathways

Reductive Amination

If the nitro group at position 3 is introduced after amination, a protective strategy (e.g., acetylating the amine) would be required to prevent undesired side reactions during nitration. However, this approach is less feasible due to the amine’s strong directing effects.

Multi-Component Reactions

No literature evidence supports direct multi-component synthesis for this compound, making stepwise methods more viable.

Chemical Reactions Analysis

Types of Reactions: 5-Cyclopropoxy-3-nitropyridin-2-amine undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrazine hydrate.

Substitution: The compound can participate in substitution reactions, where the nitro group can be replaced by other functional groups under specific conditions.

Common Reagents and Conditions:

Reduction: Hydrazine hydrate, typically at elevated temperatures (110-120°C).

Substitution: Various nucleophiles can be used, often in the presence of a base or a catalyst.

Major Products:

Reduction: 3-Aminopyridine derivatives.

Substitution: Various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

5-Cyclopropoxy-3-nitropyridin-2-amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential pharmacological properties, including antimicrobial and anti-inflammatory activities.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-3-nitropyridin-2-amine involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with biological molecules. The cyclopropoxy group may enhance the compound’s binding affinity to certain enzymes or receptors, influencing its biological activity .

Comparison with Similar Compounds

6-Chloro-3-nitro-N-(propan-2-yl)pyridin-2-amine

Key Features :

• Substituents : Chloro (6-position), nitro (3-position), isopropylamine (2-position).
• Molecular Formula : C₈H₁₀ClN₃O₂.
• Biological Activity : Reported as an intermediate in anticancer drug synthesis, with crystal structure data supporting its stability via intramolecular hydrogen bonding (N–H⋯O) .

Comparison :

• Steric Impact : The isopropyl group introduces greater steric hindrance compared to the cyclopropoxy group, which has a smaller ring system.
• Synthesis : Both compounds are synthesized via nucleophilic substitution; however, 6-chloro-3-nitro-N-(propan-2-yl)pyridin-2-amine uses dichloromethane as a solvent , while 5-Cyclopropoxy derivatives often employ acetone/DCM mixtures .

6-Nitropyridin-3-amine

Key Features :

• Substituents : Nitro (6-position), amine (3-position).
• Molecular Formula : C₅H₅N₃O₂.
• Applications : A simpler analog used in coordination chemistry and as a precursor for heterocyclic compounds .

Comparison :

• Regiochemistry : The nitro and amine groups in 6-nitropyridin-3-amine are meta to each other, whereas in 5-Cyclopropoxy-3-nitropyridin-2-amine, they are adjacent (positions 2 and 3). This positional difference may influence intermolecular interactions and binding affinity in biological systems.
• Reactivity : The absence of a cyclopropoxy group in 6-nitropyridin-3-amine reduces steric complexity, making it more reactive in electrophilic substitution reactions.

5-Chloro-N-cyclopentylpyrimidin-2-amine

Key Features :

• Substituents : Chloro (5-position), cyclopentylamine (2-position).
• Molecular Formula : C₉H₁₂ClN₃.
• Class : Pyrimidine derivative with reported applications in kinase inhibition .

Comparison :

• Core Structure : Pyrimidine vs. pyridine. The pyrimidine ring (two nitrogen atoms) offers additional hydrogen-bonding sites compared to pyridine.

5-(2-Methoxypyridin-3-yl)pyridin-2-amine

Key Features :

• Substituents : Methoxy (2-position of pyridine), bipyridine core.
• Molecular Formula : C₁₁H₁₁N₃O.
• Applications : Used in materials science and as a ligand in catalysis .

Comparison :

• Aromatic System : The bipyridine structure enables π-π stacking interactions, absent in 5-Cyclopropoxy-3-nitropyridin-2-amine.
• Functional Groups : The methoxy group is less electron-donating than cyclopropoxy, which may reduce steric demand while maintaining similar electronic effects.

Data Tables

Table 1: Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Biological/Industrial Relevance
5-Cyclopropoxy-3-nitropyridin-2-amine	C₈H₈N₃O₃	209.17 g/mol	5-cyclopropoxy, 3-nitro	Potential macrofilaricidal activity
6-Chloro-3-nitro-N-(propan-2-yl)pyridin-2-amine	C₈H₁₀ClN₃O₂	231.64 g/mol	6-chloro, 3-nitro, isopropyl	Anticancer intermediate
6-Nitropyridin-3-amine	C₅H₅N₃O₂	139.11 g/mol	6-nitro, 3-amine	Coordination chemistry precursor
5-Chloro-N-cyclopentylpyrimidin-2-amine	C₉H₁₂ClN₃	209.67 g/mol	5-chloro, cyclopentyl	Kinase inhibition

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 5-cyclopropoxy-3-nitropyridin-2-amine, and how can experimental design minimize trial-and-error approaches?

• Methodological Answer : Utilize factorial design (e.g., 2^k factorial experiments) to systematically vary parameters like temperature, solvent polarity, and reaction time. This allows identification of critical factors influencing yield and purity . For cyclopropoxy group introduction, consider nucleophilic substitution under anhydrous conditions, monitoring nitro-group stability via HPLC or GC-MS .

Q. How can purification challenges (e.g., separating nitro-aromatic byproducts) be addressed during synthesis?

• Methodological Answer : Employ gradient elution in reverse-phase chromatography or fractional crystallization using solvent pairs (e.g., DCM/hexane). Membrane separation technologies (e.g., nanofiltration) may isolate target compounds based on molecular weight and polarity differences .

Q. What stability tests are critical for 5-cyclopropoxy-3-nitropyridin-2-amine under varying storage conditions?

• Methodological Answer : Conduct accelerated stability studies (40°C/75% RH) over 4–6 weeks, analyzing degradation products via LC-MS. Monitor nitro-group reduction and cyclopropane ring opening using ¹H NMR and FTIR .

Advanced Research Questions

Q. How can computational models predict reaction pathways for functionalizing 5-cyclopropoxy-3-nitropyridin-2-amine?

• Methodological Answer : Use quantum chemical calculations (DFT or ab initio) to map potential energy surfaces for cyclopropoxy cleavage or nitro-group reactivity. Pair this with transition-state analysis to identify kinetic bottlenecks . Validate predictions via isotopic labeling experiments .

Q. What experimental strategies resolve contradictions in reported biological activity data for nitro-pyridine derivatives?

• Methodological Answer : Apply meta-analysis frameworks to compare datasets, controlling for variables like assay type (e.g., enzyme inhibition vs. cell viability). Use multivariate regression to isolate structural contributors (e.g., nitro-group position) to observed discrepancies .

Q. How can 5-cyclopropoxy-3-nitropyridin-2-amine serve as a precursor for novel materials (e.g., metal-organic frameworks)?

• Methodological Answer : Explore coordination chemistry by reacting the amine group with transition metals (e.g., Cu(II), Fe(III)) under inert conditions. Characterize ligand-metal binding via XAS (X-ray absorption spectroscopy) and assess framework porosity using BET analysis .

Q. What safety protocols are essential for handling nitro-containing intermediates during scale-up?

• Methodological Answer : Implement process hazard analysis (PHA) to assess thermal stability and shock sensitivity. Use adiabatic calorimetry to identify decomposition thresholds. Establish inert-atmosphere protocols (N₂/Ar) for high-temperature steps .

Q. How can machine learning optimize reaction conditions for derivatives of 5-cyclopropoxy-3-nitropyridin-2-amine?

• Methodological Answer : Train neural networks on historical reaction data (e.g., solvent, catalyst, yield) to predict optimal conditions. Validate models via high-throughput experimentation (HTE) in microreactors, prioritizing Pareto-optimal solutions balancing yield and cost .